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Compound of Interest

Compound Name: DL-Pantolactone

Cat. No.: B15556753 Get Quote

FOR IMMEDIATE RELEASE

This technical guide offers a comprehensive overview of the safety and handling guidelines for

DL-Pantolactone, a key intermediate in the synthesis of pharmaceuticals and cosmetics.[1][2]

This document is intended for researchers, scientists, and drug development professionals,

providing detailed information on its chemical properties, potential hazards, and the necessary

precautions for safe laboratory use. All quantitative data has been summarized in structured

tables for ease of reference, and key procedural workflows are visualized to ensure clarity and

adherence to safety protocols.

Chemical and Physical Properties
DL-Pantolactone is a racemic mixture of D- and L-pantolactone.[3] It presents as a white to

pale yellow solid or colorless crystalline substance.[1][4][5] A member of the gamma-lactone

chemical class, it is hygroscopic and sensitive to moisture.[4]
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Property Value Source

CAS Number 79-50-5 [4][6]

Molecular Formula C6H10O3 [4][6]

Molecular Weight 130.14 g/mol [4]

Appearance
White needle-like crystals or

crystalline solid
[5][7]

Melting Point 74-78 °C [4][7]

Boiling Point 121 °C at 11 mmHg [4]

Flash Point 122 °C [4]

Solubility Soluble in water (1g/10mL) [4]

Hazard Identification and GHS Classification
DL-Pantolactone is classified as an irritant. The Globally Harmonized System (GHS) of

Classification and Labelling of Chemicals provides the following hazard statements:

H315: Causes skin irritation.[8]

H319: Causes serious eye irritation.[6][8]

H335: May cause respiratory irritation.[8]

The corresponding signal word is Warning.[4][6]

First-Aid Measures
Immediate and appropriate first-aid measures are crucial in the event of exposure. The

following diagram outlines the recommended procedures.
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Exposure Type
Immediate Action

Medical Attention

Inhalation Move to fresh air.
Provide artificial respiration if not breathing.

Skin Contact Flush skin with plenty of soap and water for at least 15 minutes.
Remove contaminated clothing.

Eye Contact
Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing.

Ingestion
Rinse mouth with water.
Do NOT induce vomiting.

Seek immediate medical attention.
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Spill Occurs

Evacuate Area &
Ensure Ventilation

Remove Ignition Sources

Don Appropriate PPE

Contain Spill
(Prevent Spread)

Sweep/Vacuum into
Labeled Container

Dispose of Waste per Regulations

Spill Managed

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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